Cas no 99199-11-8 (5-[2-chloro-4-(trifluoromethyl)phenoxy]-3-methoxy-2-benzofuran-1(3H)-one)

• Product Name: 5-[2-chloro-4-(trifluoromethyl)phenoxy]-3-methoxy-2-benzofuran-1(3H)-one
• CAS No: 99199-11-8
• MF: C₁₆H₁₀ClF₃O₄
• MW: 358.696414470673
• CID: 1991689
• PubChem ID: 188499
• Update Time: 2025-04-21

5-[2-chloro-4-(trifluoromethyl)phenoxy]-3-methoxy-2-benzofuran-1(3H)-one Chemical and Physical Properties

Names and Identifiers

• 5-[2-chloro-4-(trifluoromethyl)phenoxy]-3-methoxy-2-benzofuran-1(3H)-one
• 5-[2-chloro-4-(trifluoromethyl)phenoxy]-3-methoxy-3H-2-benzofuran-1-one
• SCHEMBL150518
• MKMPBFBXWBSUOR-UHFFFAOYSA-N
• 5-(2-Chloro-4-(trifluoromethyl)phenoxy)-3-methoxyisobenzofuran-1(3H)-one
• 1(3H)-Isobenzofuranone, 5-(2-chloro-4-(trifluoromethyl)phenoxy)-3-methoxy-
• DTXSID30912844
• 99199-11-8

• Inchi： 1S/C16H10ClF3O4/c1-22-15-11-7-9(3-4-10(11)14(21)24-15)23-13-5-2-8(6-12(13)17)16(18,19)20/h2-7,15H,1H3
• InChI Key： MKMPBFBXWBSUOR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=CC=1OC1C=CC2C(=O)OC(C=2C=1)OC

Computed Properties

• Exact Mass: 358.021971
• Monoisotopic Mass: 358.021971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8
• XLogP3: 4.4

Experimental Properties

• Density: 1.5
• Boiling Point: 410.4°C at 760 mmHg
• Flash Point: 157.2°C
• Refractive Index: 1.572